Cas no 929440-17-5 (4,6-dimethyl-2-{(6-methyl-2-oxo-2H-chromen-4-yl)methylsulfanyl}pyridine-3-carbonitrile)

• Product Name: 4,6-dimethyl-2-{(6-methyl-2-oxo-2H-chromen-4-yl)methylsulfanyl}pyridine-3-carbonitrile
• CAS No: 929440-17-5
• MF: C₁₉H₁₆N₂O₂S
• MW: 336.407543182373
• CID: 5427717
• Update Time: 2025-07-18

4,6-dimethyl-2-{(6-methyl-2-oxo-2H-chromen-4-yl)methylsulfanyl}pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,6-dimethyl-2-[(6-methyl-2-oxochromen-4-yl)methylsulfanyl]pyridine-3-carbonitrile
• 4,6-dimethyl-2-{(6-methyl-2-oxo-2H-chromen-4-yl)methylsulfanyl}pyridine-3-carbonitrile

• Inchi： 1S/C19H16N2O2S/c1-11-4-5-17-15(6-11)14(8-18(22)23-17)10-24-19-16(9-20)12(2)7-13(3)21-19/h4-8H,10H2,1-3H3
• InChI Key： RWWHZYKXPVQOHY-UHFFFAOYSA-N
• SMILES： C1(SCC2C3=C(OC(=O)C=2)C=CC(C)=C3)=NC(C)=CC(C)=C1C#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 4,6-dimethyl-2-{(6-methyl-2-oxo-2H-chromen-4-yl)methylsulfanyl}pyridine-3-carbonitrile

Introduction to 4,6-dimethyl-2-{(6-methyl-2-oxo-2H-chromen-4-yl)methylsulfanyl}pyridine-3-carbonitrile (CAS No. 929440-17-5) in Modern Chemical Biology

4,6-dimethyl-2-{(6-methyl-2-oxo-2H-chromen-4-yl)methylsulfanyl}pyridine-3-carbonitrile, identified by the CAS number 929440-17-5, represents a structurally intricate compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its pyridine core functionalized with a chromenone moiety and a sulfur-containing substituent, exhibits a unique combination of chemical properties that make it a promising candidate for various biological applications.

The compound’s molecular architecture integrates several pharmacophoric elements that are highly relevant to contemporary drug discovery efforts. The pyridine ring, a ubiquitous scaffold in medicinal chemistry, contributes to favorable pharmacokinetic properties, while the chromenone group introduces additional layers of biological activity. Specifically, the 6-methyl-2-oxo-2H-chromen-4-yl moiety is known for its antioxidant and anti-inflammatory potential, making this derivative particularly interesting for therapeutic intervention in oxidative stress-related diseases.

The methylsulfanyl substituent at the 2-position of the pyridine ring further enhances the compound’s bioactivity by modulating interactions with biological targets. This sulfur-containing group is often associated with enhanced binding affinity and metabolic stability, attributes that are critical for drug candidates. The presence of a carbonitrile group at the 3-position of the pyridine ring adds another dimension to its chemical reactivity, enabling further derivatization and functionalization to tailor its biological profile.

Recent advancements in computational chemistry have enabled more precise modeling of the interactions between this compound and biological macromolecules. Studies suggest that the 4,6-dimethyl substitution pattern on the pyridine ring influences binding affinity and selectivity, making it an ideal candidate for structure-based drug design. By leveraging high-throughput screening and molecular docking techniques, researchers have identified potential applications of this compound in inhibiting key enzymes involved in metabolic pathways relevant to neurodegenerative disorders.

In vitro studies have demonstrated that derivatives of 4,6-dimethyl-2-{(6-methyl-2-oxo-2H-chromen-4-yl)methylsulfanyl}pyridine-3-carbonitrile exhibit promising antiproliferative effects against certain cancer cell lines. The chromenone moiety appears to play a critical role in disrupting microtubule formation, while the sulfur-containing group modulates signaling pathways associated with cell survival and apoptosis. These findings align with emerging research highlighting the role of heterocyclic compounds in oncology therapy.

The compound’s potential extends beyond oncology; preliminary investigations have explored its utility in addressing neuroinflammatory conditions. The synergistic interplay between the pyridine and chromenone scaffolds may contribute to modulating inflammatory responses by targeting specific cytokine pathways. This dual functionality makes it an attractive candidate for developing novel therapeutics aimed at reducing neuroinflammation without exacerbating side effects commonly observed with existing treatments.

From a synthetic chemistry perspective, 4,6-dimethyl-2-{(6-methyl-2-oxo-2H-chromen-4-yl)methylsulfanyl}pyridine-3-carbonitrile exemplifies the sophistication achievable through multi-step organic synthesis. The integration of heterocyclic rings with sulfur-based functionalities requires meticulous optimization to ensure regioselectivity and yield. Recent methodological improvements in transition-metal-catalyzed cross-coupling reactions have streamlined the synthesis of such complex molecules, reducing production costs and improving scalability for preclinical studies.

The pharmacological profile of this compound is further enriched by its solubility characteristics, which are conducive to formulation development. Unlike many heterocyclic derivatives that exhibit poor water solubility, this compound demonstrates reasonable bioavailability in both aqueous and lipid-based systems. This property is particularly advantageous for designing targeted drug delivery systems that enhance therapeutic efficacy while minimizing systemic toxicity.

As research progresses, interdisciplinary collaborations between chemists and biologists are expected to yield deeper insights into the mechanisms of action underlying the biological activities of 4,6-dimethyl-2-{(6-methyl-2-oxo-2H-chromen-4-ylmethylsulfanyl}pyridine-3-carbonitrile (CAS No. 929440-17-5). Advanced spectroscopic techniques combined with mass spectrometry have enabled high-resolution structural elucidation, facilitating a better understanding of how this molecule interacts with its biological targets at the atomic level.

The integration of artificial intelligence (AI) into drug discovery pipelines has accelerated the identification of novel derivatives with enhanced pharmacological properties. Machine learning algorithms have been trained on large datasets comprising structural and activity data to predict optimal modifications to this core scaffold. Such computational approaches are expected to shorten development timelines significantly as they guide synthetic efforts toward biologically relevant modifications.

The environmental impact of synthesizing complex organic molecules is also gaining traction as an important consideration in pharmaceutical research. Green chemistry principles are being increasingly applied to optimize synthetic routes for 4,6-dimethyl-N-(furan–3-carboxamido)–1-(1H-indol–3–yl)benzamide, ensuring minimal waste generation and reduced reliance on hazardous reagents. These efforts align with global initiatives aimed at sustainable chemical manufacturing practices.

In conclusion,CAS No 929440–17–5 serves as a testament to the innovative potential inherent in designing multifunctional heterocyclic compounds for therapeutic applications. Its unique structural features position it as a valuable tool in addressing diverse medical challenges ranging from cancer treatment to neurodegenerative diseases. As research continues to uncover new applications and refine synthetic methodologies,this compound will likely remain at forefrontof chemical biology research for years to come.